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Compound of Interest

Compound Name: AM679

Cat. No.: B1192093

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and regulatory compliance.
This guide provides essential information and a procedural framework for the safe disposal of
AMG679, a synthetic cannabinoid used in research.

While "AM679" can refer to more than one chemical entity, this guide focuses on the more
commonly referenced synthetic cannabinoid, (2-lodophenyl)(1-pentyl-1H-indol-3-yl)methanone.
It is crucial to note that the toxicological properties of this compound are not fully known,
necessitating a cautious approach to its handling and disposal. This product is intended for
research and forensic applications.

Chemical and Physical Properties of AM679

Due to the limited availability of specific disposal data for AM679, a summary of its known
chemical and physical properties is provided below. This information is vital for conducting a
proper risk assessment before handling and disposal.
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Property Value

Chemical Formula C20H20INO

Molar Mass 417.29 g/mol

CAS Number 335160-91-3

Appearance Solid powder

Solubility Soluble in DMF, DMSO, and Ethanol

The physiological and toxicological properties
Known Hazards are not well-established. Treat as a hazardous

substance.

Step-by-Step Disposal Procedures for AM679

Given the uncharacterized nature of AM679's toxicological profile, it must be treated as a
hazardous waste. The following are general procedures for the disposal of research-grade
hazardous chemicals and should be adapted to comply with all applicable regulations.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including chemical-resistant gloves, safety glasses or
goggles, and a lab coat.

2. Containment;

e Ensure that all waste containing AM679 is collected in a designated, leak-proof container
that is compatible with the chemical.

e The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "(2-lodophenyl)(1-pentyl-1H-indol-3-yl)methanone" and "AM679."

3. Waste Segregation:

e Do not mix AM679 waste with other chemical waste streams unless compatibility has been
confirmed.
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Segregate solid waste (e.g., contaminated gloves, weigh boats) from liquid waste.
. Labeling and Documentation:

Properly label the hazardous waste container with the accumulation start date and a clear
description of the contents.

Maintain a log of the waste generated.

. Storage:
Store the waste container in a designated, secure area away from incompatible materials.
Ensure the storage area is well-ventilated.

. Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

Never dispose of AM679 down the drain or in the regular trash.[1][2]
. Regulatory Compliance:

It is imperative to consult and adhere to all institutional, local, state, and federal regulations
governing hazardous waste disposal. Synthetic cannabinoids may be subject to specific
regulations.

Disposal Workflow

The following diagram illustrates a general decision-making workflow for the proper disposal of
a research chemical like AM679.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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